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Compound of Interest

NG-Amino-L-arginine
Compound Name:
hydrochloride

Cat. No.: B560374

Essential Safety and Handling Guide for NG-
Amino-L-arginine Hydrochloride

This guide provides immediate, essential safety and logistical information for handling NG-
Amino-L-arginine hydrochloride. The following procedures are designed to ensure the safe
handling, storage, and disposal of this compound, fostering a secure laboratory environment
for researchers, scientists, and drug development professionals. While NG-Amino-L-arginine
hydrochloride is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), adherence to standard laboratory safety protocols is crucial to
minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn to prevent contact with skin
and eyes.[1] The following PPE is recommended:
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or latex gloves are
suitable.[1]

Eye Protection

Safety glasses

Must have side shields or be

safety goggles.[1]

Skin and Body Protection

Laboratory coat

A standard lab coat is

sufficient.[1]

Respiratory Protection

Not generally required

Use in a well-ventilated area. A
dust mask may be used if dust

is generated.[1]

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of NG-Amino-L-arginine

hydrochloride and ensuring a safe laboratory environment.

Handling Procedures:

¢ Ventilation: Always use the compound in a well-ventilated area.[1]

e Avoid Contact: Prevent contact with skin and eyes.[1]

e Minimize Dust: Minimize the generation and accumulation of dust.[1] If dust is generated,

respiratory protection may be necessary.[1]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

areas where the chemical is handled.[1]

» Clothing: Remove any contaminated clothing and wash it before reuse.[2]

Storage Conditions:

e Store in a cool, dry, and well-ventilated area.[1][2]

» Keep the container tightly closed.[1][2]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/product/b560374?utm_src=pdf-body
https://www.benchchem.com/product/b560374?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Arginine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Arginine.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_rIno_H_Arg_OH_L_Arginine_monohydrochloride.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Arginine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Store away from incompatible materials such as strong oxidizing agents.[1]

e Protect from moisture and light.[2]

Emergency Procedures: First Aid and Spills

First Aid Measures:

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[2][3]

Flush skin with plenty of water for at least 15
_ minutes while removing contaminated clothing.
Skin Contact o
[2] Generally, the product does not irritate the

skin.

Rinse opened eyes for several minutes under

running water. Flush with plenty of water for at
Eye Contact ) i .

least 15 minutes, occasionally lifting the upper

and lower eyelids. Get medical aid.[2]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion , _
them drink 2-4 cupfuls of milk or water. Seek

medical attention if symptoms persist.[2]

Spill Response:

In the event of a spill, follow these procedures to ensure a safe and effective cleanup:

e Ventilate: Ventilate the area of the spill.[1][2]

o Wear PPE: Wear appropriate PPE, including gloves, safety glasses, and a lab coat.[1]

» Contain: Contain the spill.
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e Clean-up: For solid spills, sweep or vacuum up the material and place it in a suitable, labeled
container for disposal.[1][2] Avoid generating dust.[1][2] Clean the spill area with a damp
cloth or paper towels.

» Disposal: Dispose of all contaminated materials in accordance with institutional and local
regulations.[1]

Disposal Plan

NG-Amino-L-arginine hydrochloride should be disposed of as non-hazardous solid waste.[1]
However, always consult your institution's specific waste disposal guidelines and your
environmental health and safety (EHS) department.[1] Do not allow the product to enter drains
or waterways.

Quantitative Data

The following table summarizes key quantitative data for NG-Amino-L-arginine
hydrochloride and related compounds.

Property Value Source Compound
Molecular Formula C6H14N402 - HCI L-Arginine hydrochloride[3][4]
Molecular Weight 210.66 g/mol L-Arginine hydrochloride[3][4]
Melting Point 222-230 °C L-Arginine hydrochloride[3][5]
Decomposition Temperature 235 °C L-Arginine hydrochloride[6]

~5.7 (100 g/L in aqueous - _
pH _ L-Arginine hydrochloride[6]
solution at 20 °C)

Density 1.42 g/cm3 at 20 °C L-Arginine hydrochloride[6]

Partition Coefficient (log Pow) -3.24 (at 25 °C) L-Arginine hydrochloride[6][7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of NG-Amino-L-arginine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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